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Compound of Interest

5-(chloromethyl)-1-methyl-1H-
Compound Name:
pyrazole

Cat. No.: B1281641

An In-depth Technical Guide to the Safety and Handling of 5-(chloromethyl)-1-methyl-1H-
pyrazole and Its Hydrochloride Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-(chloromethyl)-1-
methyl-1H-pyrazole and its hydrochloride salt, compounds of interest in medicinal chemistry
and drug development.[1] Due to the limited availability of data for the free base, this document
heavily references information for the hydrochloride salt and other closely related pyrazole
derivatives. Professionals handling these materials must exercise caution and adhere to the
safety protocols outlined herein.

Hazard Identification and Classification

5-(Chloromethyl)-1-methyl-1H-pyrazole hydrochloride is classified as a hazardous
substance. The GHS classification indicates it is harmful if swallowed and causes severe skin
burns and eye damage.[2]

Table 1: GHS Hazard Classification for 5-(chloromethyl)-1-methyl-1H-pyrazole hydrochloride
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Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[2]
Acute toxicity, oral Category 4 3]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage[?]

Serious Eye Damage/Eye
o Category 1
Irritation

H318: Causes serious eye

damage|2]

Source: AK Scientific, Inc. Safety Data Sheet[2]
Signal Word: Danger[2]

Hazard Pictograms:

e GHSO05: Corrosion

e GHSO07: Exclamation mark

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties
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5-(chloromethyl)-1-methyl-1H-pyrazole

Property .

hydrochloride
CAS Number 1434128-56-9[2][4]
Molecular Formula C5H8CI2N2
Molecular Weight 167.04 g/mol
Appearance Solid

Stable under recommended storage conditions.

Chemical Stability [4]

Experimental Protocols: Safe Handling and
Personal Protection

Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel.

Engineering Controls

o Ventilation: Work with this compound should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[4][5][6] Appropriate exhaust ventilation should be in
place where dusts may form.[4][6]

o Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible
eyewash stations and safety showers.[2][7]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling 5-(chloromethyl)-1-methyl-1H-
pyrazole and its derivatives.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection Standard

Safety glasses with side-
EN166 (EU) or NIOSH (US)

Eyes/Face shields or tightly fitting safe
Y gy J v approved.[4][5][8]

goggles.[4][5][8]

Chemical-resistant gloves
(e.g., nitrile rubber). Gloves

must be inspected before use S
EU Directive 89/686/EEC and

Skin and disposed of properly.[4][6
P properly. 416} standard EN 374.[4]

[8] A complete suit protecting
against chemicals is

recommended.[6]

For nuisance exposures, a

P95 (US) or P1 (EU) particle

respirator. For higher-level NIOSH (US) or CEN (EU)
protection, use type approved.[8]

OV/AG/P99 (US) or ABEK-P2

(EUV) respirator cartridges.[8]

Respiratory

Hygiene Practices

Avoid contact with skin, eyes, and clothing.[2][4]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[6][8]

Do not eat, drink, or smoke in laboratory areas.[5]

Contaminated clothing should be removed immediately and washed before reuse.[2][9]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures
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Exposure Route Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4][5][8]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
Skin Contact clothing.[2][9] Wash off with soap and plenty of

water.[4][8] Seek immediate medical attention.

[2]

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes.[4][5][8] Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing.[2][5] Seek immediate medical
attention.[2][5]

Do NOT induce vomiting.[5] Rinse mouth with
) water.[4][8] Never give anything by mouth to an
Ingestion . . .
unconscious person.[4][8] Seek immediate

medical attention.[5]

Firefighting and Accidental Release Measures
Firefighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][6][8]

o Specific Hazards: Thermal decomposition can release toxic and irritating gases and vapors,
including carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[5][8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][8][10]

Accidental Release
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e Personal Precautions: Use personal protective equipment.[4][8] Evacuate personnel to safe
areas.[6][8] Ensure adequate ventilation.[4][8] Avoid dust formation and breathing dust,
vapors, mist, or gas.[4][6][8]

e Environmental Precautions: Prevent the product from entering drains or waterways.[8][9]

o Containment and Cleanup: Sweep up and shovel the material.[8] Pick up and arrange
disposal without creating dust.[8] Place in suitable, closed containers for disposal.[6][8]

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated place.[2][10] Keep the container tightly
closed.[2][5][10] Store locked up.[2][5]

o Disposal: Dispose of this material and its container at a licensed hazardous-waste disposal
plant.[5][8] Disposal should be in accordance with all applicable federal, state, and local
regulations.

Toxicological Information

Detailed toxicological studies for 5-(chloromethyl)-1-methyl-1H-pyrazole are not readily
available. However, the GHS classification indicates that the hydrochloride salt is harmful if
swallowed.[2][3] Ingestion may cause severe swelling and damage to delicate tissues.[5] The
substance is corrosive and causes severe skin burns and eye damage.[2][5] It may also cause
respiratory irritation.[5][11][12]

Visualizing Safe Handling Workflow

The following diagram illustrates a logical workflow for the risk assessment and mitigation
process when working with 5-(chloromethyl)-1-methyl-1H-pyrazole.
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Start: Proposed Experiment
with 5-(chloromethyl)-1-methyl-1H-pyrazole

l

Hazard Identification
(Review SDS)

l

Risk Assessment
(Evaluate Exposure Potential)

Implement Control Measures

Engineering Controls Administrative Controls Personal Protective Equipment
(Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat)

Proceed with Experiment

Emergency Preparedness Waste Disposal

(Spill Kit, First Aid) (Hazardous Waste Stream)

End of Experiment

Click to download full resolution via product page

Caption: Risk assessment and mitigation workflow for handling 5-(chloromethyl)-1-methyl-
1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole [smolecule.com]

2. aksci.com [aksci.com]

3. 1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride AldrichCPR | Sigma-
Aldrich [sigmaaldrich.com]

. lookchem.com [lookchem.com]

. fishersci.com [fishersci.com]

. aaronchem.com [aaronchem.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. capotchem.com [capotchem.com]

°
(] [00] ~ (o2} (621 iy

. aksci.com [aksci.com]
e 10. echemi.com [echemi.com]

e 11. 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde | C11H9CIN20O | CID 613027 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 12. echemi.com [echemi.com]

« To cite this document: BenchChem. [5-(chloromethyl)-1-methyl-1H-pyrazole safety and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281641#5-chloromethyl-1-methyl-1h-pyrazole-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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